Cas no 13684-28-1 (Methyl 2-hydroxy-4-nitrobenzoate)

Methyl 2-hydroxy-4-nitrobenzoate Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-4-nitro-, methyl ester
• 2-Hydroxy-4-nitro-benzoesaeure-methylester
• 2-hydroxy-4-nitro-benzoic acid methyl ester
• 4-nitro-2-hydroxy-benzoic acid methyl ester
• AC1L3F31
• AG-D-75063
• CTK4C0506
• methyl 2-hydroxy-4-nitro-benzoate
• methyl 4-nitrosalicylate
• methyl-2-hydroxy-4-nitrobenzoate
• NSC165605
• Salicylic acid, 4-nitro-, methyl ester
• SureCN19117
• Methyl 2-hydroxy-4-nitrobenzoate
• Benzoic acid, 2-hydroxy-4-nitro-, methyl ester
• 2-hydroxy-4-nitrobenzoic acid methyl ester
• DODUOCYKSQVFSW-UHFFFAOYSA-N
• Methyl4-Nitrosalicylate
• 6960AJ
• SY035252
• AM806048
• AC-29560
• NSC-165605
• AKOS006307565
• CS-0036685
• methyl 2-hydroxy-4-nitrobenzoate
• DTXSID10159972
• A886614
• Methyl 4-nitrosalicylate
• SCHEMBL19117
• 2-hydroxy-4-nitro benzoic acid methyl ester
• AS-39607
• 13684-28-1
• NSC 165605
• MFCD11041295
• DB-334490
• Methyl 4-Nitrosalicylate
• METHYL 2-HYDROXY-4-NITROBENZOATE
• +Expand

• MDL： MFCD11041295
• InChIKey： DODUOCYKSQVFSW-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO5/c1-14-8(11)6-3-2-5(9(12)13)4-7(6)10/h2-4,10H,1H3
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.03241
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 197.03242232g/mol
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4

Experimental Properties

• PSA: 89.67
• Boiling Point: 324.5℃ at 760 mmHg
• Melting Point: 101-102 ºC
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• Density: 1.432±0.06 g/cm3 (20 ºC 760 Torr),